Cas no 104949-82-8 (4-Hexyloxyphthalonitrile)

4-Hexyloxyphthalonitrile Properties

Names and Identifiers

• 4-Hexyloxyphthalonitrile
• 1,2-Benzenedicarbonitrile,4-(hexyloxy)-
• 1,2-Dicyano-4-hexyloxybenzene
• 4-hexoxybenzene-1,2-dicarbonitrile
• 4-N-HEXYLOXYPHTHALONITRILE
• 4-(Hexyloxy)phthalonitrile
• 4-hexoxyphthalonitrile
• BMXSATBWGFIAPA-UHFFFAOYSA-
• BMXSATBWGFIAPA-UHFFFAOYSA-N
• SCHEMBL11423954
• H0691
• MFCD00059077
• 104949-82-8
• InChI=1/C14H16N2O/c1-2-3-4-5-8-17-14-7-6-12(10-15)13(9-14)11-16/h6-7,9H,2-5,8H2,1H3
• CS-0366442
• FT-0642578
• T71557
• AKOS015839891
• DTXSID60337061
• 4-N-Hexyloxyphthalonitrile
• DB-040576
• 4-(hexyloxy)benzene-1,2-dicarbonitrile
• +Expand

• MDL： MFCD00059077
• InChIKey： BMXSATBWGFIAPA-UHFFFAOYSA-N
• Inchi： 1S/C14H16N2O/c1-2-3-4-5-8-17-14-7-6-12(10-15)13(9-14)11-16/h6-7,9H,2-5,8H2,1H3
• SMILES： O(C1C=CC(C#N)=C(C#N)C=1)CCCCCC

Computed Properties

• Exact Mass: 228.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 228.126263138g/mol
• Heavy Atom Count: 17
• Complexity: 309
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 56.8

Experimental Properties

• LogP: 3.38906
• PSA: 56.81000
• Refractive Index: 1.5330 to 1.5360
• Boiling Point: 399.5°C at 760 mmHg
• Flash Point: 159.9°C
• Density: 1.04

4-Hexyloxyphthalonitrile Security Information

• Symbol: GHS07
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning

4-Hexyloxyphthalonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides